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Rilpivirine is a non-nucleoside reverse transcriptase inhibitor (NNRTI) that inhibits growth of wild-type HIV with an EC50 value of 0.51 nM. It is active against NNRTI-resistant HIV strains with EC50 values less than 1 nM for L100I, K103N, V106A, G190A, and G190S mutants in vitro. Rilpivirine also reduces growth of greater than 80% of 1,500 NNRTI-resistant clinical isolates (EC50s = <10 nM), including strains containing up to eight resistance mutations. In vivo, rilpivirine, when used in combination with cabotegravir, lamivudine, and abcavir, reduces the plasma viral titer in HIV-1 infected humanized mice.
Rilpivirine is a nonnucleoside reverse transcriptase inhibitor used in combination with other antiretroviral agents in the therapy of human immunodeficiency virus (HIV) infection. Rilpivirine is associated with a low rate of transient serum aminotransferase elevations du...